Cas no 2228306-80-5 (3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid)

3-(5-Fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid is a fluorinated pyridine derivative with a methoxy-substituted butanoic acid backbone. Its unique structure combines a fluoropyridine moiety, which enhances electronic and steric properties, with a chiral center and methoxy group, offering potential for selective reactivity. This compound is of interest in pharmaceutical and agrochemical research due to its ability to serve as a versatile intermediate in the synthesis of biologically active molecules. The fluorine atom improves metabolic stability and binding affinity, while the methoxy and carboxylic acid functionalities provide sites for further derivatization. Its well-defined stereochemistry also makes it valuable for studies requiring precise molecular configurations.
3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid structure
2228306-80-5 structure
Product Name:3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid
CAS No:2228306-80-5
MF:C11H14FNO3
MW:227.23216676712
CID:6529361
PubChem ID:165844102
Update Time:2025-06-11

3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid
    • EN300-1815464
    • 2228306-80-5
    • Inchi: 1S/C11H14FNO3/c1-11(2,9(16-3)10(14)15)8-5-4-7(12)6-13-8/h4-6,9H,1-3H3,(H,14,15)
    • InChI Key: UQNRIMZDXCRRBM-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C=C1)C(C)(C)C(C(=O)O)OC

Computed Properties

  • Exact Mass: 227.09577147g/mol
  • Monoisotopic Mass: 227.09577147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.4Ų

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Additional information on 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid

3-(5-Fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic Acid (CAS No. 2228306-80-5): An Overview of a Promising Compound in Medicinal Chemistry

3-(5-Fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228306-80-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 5-fluoropyridine and methoxy substituents, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid is composed of a fluorinated pyridine ring and a methoxy-substituted butanoic acid moiety. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The methoxy group, on the other hand, enhances the lipophilicity and metabolic stability of the compound, contributing to its favorable pharmacokinetic profile.

Recent studies have explored the potential therapeutic applications of 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid in various disease models. One notable area of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

The pharmacokinetic properties of 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial parameters for drug development. Furthermore, it has been shown to have low toxicity and minimal side effects, making it a safe candidate for clinical trials.

One of the most exciting aspects of 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid is its potential as a multi-target drug. The ability to modulate multiple biological pathways simultaneously can enhance its therapeutic efficacy and reduce the likelihood of resistance development. For instance, its anti-inflammatory and antioxidant properties can synergize to provide comprehensive protection against various disease states.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid. Ongoing studies are focused on elucidating its molecular targets and signaling pathways, which will provide valuable insights into its therapeutic applications. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 3-(5-fluoropyridin-2-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228306-80-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As more data become available from ongoing studies, this compound may emerge as a valuable tool in the treatment of various diseases.

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